4-(methylthio)-N-(2-phenyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)benzamide

• IUPAC Name: 4-methylsulfanyl-N-(2-phenyl-5,6-dihydro-4H-cyclopenta[c]pyrazol-3-yl)benzamide
• InChI: InChI=1S/C20H19N3OS/c1-25-16-12-10-14(11-13-16)20(24)21-19-17-8-5-9-18(17)22-23(19)15-6-3-2-4-7-15/h2-4,6-7,10-13H,5,8-9H2,1H3,(H,21,24)
• InChI Key: HDXYSGXLEVTURC-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)C(=O)NC2=C3CCCC3=NN2C4=CC=CC=C4
• Molecular Formula: C20H19N3OS
• Molecular Weight: 349.5 g/mol
• CAS No.: 1171969-89-3

Description

4-(methylthio)-N-(2-phenyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)benzamide is a synthetic compound featuring a benzamide core substituted with a methylthio (-SMe) group at the 4-position and a 2-phenyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazole moiety at the N-terminus. The methylthio group and benzamide linkage suggest possible roles in modulating lipophilicity, bioavailability, and target binding, which are critical for central nervous system (CNS)-targeted agents or enzyme modulators .

Comparison with Similar Compounds

Key Observations :

• Unlike BPN-3783, which contains a thiazole-amine and methoxy-pyridine for solubility and target engagement, the target compound’s benzamide and phenyl groups may favor hydrophobic binding pockets .
• Triazole derivatives () demonstrate how sulfur-containing groups (e.g., C=S in thiones) influence tautomeric equilibria and spectral properties, suggesting the target compound’s methylthio group may avoid tautomerism-related instability .

Spectroscopic Characterization

• IR Spectroscopy : The absence of a C=S stretch (~1247–1255 cm⁻¹) in the target compound (vs. triazole-thiones) and the presence of S-C vibrations (~700–600 cm⁻¹) would distinguish its methylthio group .
• NMR : The cyclopenta[c]pyrazole core would exhibit characteristic shifts for fused cycloalkane protons (δ 2.5–3.5 ppm) and aromatic benzamide protons (δ 7.0–8.0 ppm) .

Pharmacological and Bioanalytical Considerations

Bioanalytical Profiling

highlights methods for quantifying cyclopenta[c]pyrazole analogs (e.g., BPN-3783) in plasma and brain extracts using LC-MS/MS. Key parameters for the target compound could include:

• LogP : Estimated higher than BPN-3783 due to -SMe vs. polar thiazole-amine.
• Plasma Protein Binding : Likely elevated due to lipophilic substituents, necessitating sensitive detection methods (e.g., 1% DMSO in plasma for calibration standards) .

Comparative Bioactivity

• BPN-3783 serves as a γ-secretase modulator internal standard, suggesting cyclopenta[c]pyrazole derivatives may target protease enzymes. The target compound’s benzamide group could mimic peptide substrates, while the methylthio group may enhance membrane permeability .
• Triazole-thiones () exhibit tautomer-dependent reactivity, whereas the target compound’s stable methylthio group may reduce metabolic degradation .